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Compound of Interest

Compound Name: L-Lysine, glycyl-L-valyl-

Cat. No.: B15442103

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current scientific understanding
of the tripeptide Gly-Val-Lys (GVK). While direct research on the specific biological functions of
this tripeptide is limited, this document explores its potential roles based on the individual
properties of its constituent amino acids and the general principles of peptide biochemistry.

Introduction to Gly-Val-Lys

The Gly-Val-Lys tripeptide is a molecule composed of three amino acids: Glycine, Valine, and
Lysine, linked by peptide bonds. Its structure dictates its potential physicochemical properties
and, consequently, its possible biological interactions.

Below is a representation of the Gly-Val-Lys tripeptide structure.
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Caption: Chemical structure of the Gly-Val-Lys tripeptide.

Physicochemical Properties and Potential Biological
Interactions

The biological activity of a peptide is intrinsically linked to the physicochemical properties of its
amino acid residues.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15442103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15442103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Potential Contribution to

Amino Acid Property .
Gly-Val-Lys Function
May allow the peptide to adopt
) ) ) various conformations,
] Smallest amino acid, achiral, ] o
Glycine (Gly) ) o potentially enabling it to
provides flexibility. ) ) )
interact with a wider range of
biological targets.
Could facilitate insertion into
i Hydrophobic, branched-chain lipid bilayers or interaction with
Valine (Val)

amino acid.

hydrophobic pockets of

proteins.

Lysine (Lys)

Positively charged (basic),
hydrophilic.

Likely to engage in
electrostatic interactions with
negatively charged molecules
such as DNA, acidic proteins,

or cell membranes.

Due to this combination of properties, the Gly-Val-Lys tripeptide is amphipathic, possessing

both hydrophobic and hydrophilic characteristics. This duality suggests potential interactions at

lipid-water interfaces, such as cell membranes.

Hypothetical Biological Significance and Future
Research Directions

Currently, there is a notable absence of published research detailing specific biological

activities, signaling pathways, or therapeutic applications for the Gly-Val-Lys tripeptide.

However, based on the properties of its components and the known functions of other

tripeptides, several hypothetical roles can be postulated, which may guide future research.
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Gly-Val-Lys Tripeptide Basis for Hypothesis
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 To cite this document: BenchChem. [Gly-Val-Lys Tripeptide: An Examination of Potential
Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442103#biological-significance-of-gly-val-lys-
tripeptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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